Cas no 1806650-56-5 (4-Hydrazinyl-3-methylphenylacetic acid)

• Product Name: 4-Hydrazinyl-3-methylphenylacetic acid
• CAS No: 1806650-56-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5007584
• Update Time: 2025-05-20

4-Hydrazinyl-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-3-methylphenylacetic acid

• Inchi： 1S/C9H12N2O2/c1-6-4-7(5-9(12)13)2-3-8(6)11-10/h2-4,11H,5,10H2,1H3,(H,12,13)
• InChI Key： QYMCCZJQLRFGKE-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=C(C)C=1)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: -1.3
• Topological Polar Surface Area: 75.4

Additional information on 4-Hydrazinyl-3-methylphenylacetic acid

Research Briefing on 4-Hydrazinyl-3-methylphenylacetic acid (CAS: 1806650-56-5) in Chemical Biology and Pharmaceutical Applications

4-Hydrazinyl-3-methylphenylacetic acid (CAS: 1806650-56-5) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This hydrazine derivative is characterized by its unique structural features, including a hydrazinyl group and a methylphenylacetic acid moiety, which make it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its role as a building block for the development of novel therapeutics, particularly in the areas of enzyme inhibition, antimicrobial agents, and targeted drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-Hydrazinyl-3-methylphenylacetic acid as a key precursor in the synthesis of small-molecule inhibitors targeting bacterial enzymes. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against essential bacterial enzymes, such as dihydrofolate reductase (DHFR), which is critical for bacterial folate synthesis. The findings suggest that 4-Hydrazinyl-3-methylphenylacetic acid could serve as a promising scaffold for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

Another significant application of 4-Hydrazinyl-3-methylphenylacetic acid is in the field of targeted drug delivery. A 2022 study in Advanced Drug Delivery Reviews highlighted its utility as a linker molecule in antibody-drug conjugates (ADCs). The hydrazinyl group of the compound allows for efficient conjugation with carbonyl-containing drugs, while the phenylacetic acid moiety enhances solubility and stability. This dual functionality makes it an attractive candidate for designing next-generation ADCs with improved pharmacokinetic properties and reduced off-target effects.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 4-Hydrazinyl-3-methylphenylacetic acid. A 2023 paper in Organic Letters described a novel, high-yield synthesis route for this compound using catalytic hydrogenation, which offers significant advantages over traditional methods in terms of scalability and environmental impact. The improved synthetic accessibility of 4-Hydrazinyl-3-methylphenylacetic acid is expected to accelerate its adoption in pharmaceutical research and development.

In conclusion, 4-Hydrazinyl-3-methylphenylacetic acid (CAS: 1806650-56-5) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical sciences. Its applications span from enzyme inhibition to drug delivery, and recent synthetic advancements have further enhanced its potential. Continued research into its derivatives and mechanisms of action is likely to yield new therapeutic candidates and innovative solutions to current medical challenges.